Cas no 1806738-32-8 (2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806738-32-8
• MF: C₇HF₆IN₂O₃
• MW: 401.989334821701
• CID: 4834812
• Update Time: 2025-06-11

2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7HF6IN2O3/c8-6(9,10)3-2(19-7(11,12)13)1-15-5(14)4(3)16(17)18/h1H
• InChI Key： HUJVSCLEIZSAJL-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=C(C=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9

Additional information on 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806738-32-8)

2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806738-32-8) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of iodine, nitro, trifluoromethoxy, and trifluoromethyl groups endows this molecule with a range of chemical and biological properties that make it a valuable tool in the design and synthesis of drugs targeting various diseases.

The iodo group in 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is particularly noteworthy due to its reactivity and versatility in chemical transformations. Iodine is a common leaving group in organic synthesis, facilitating various substitution reactions. This property makes the compound an excellent starting material for the synthesis of more complex molecules, including those with potential therapeutic applications. Recent studies have highlighted the role of iodinated compounds in the development of radiopharmaceuticals for diagnostic imaging and targeted therapy.

The nitro group, another key feature of this molecule, imparts significant electronic effects that influence the compound's reactivity and biological activity. Nitro groups are known to be strong electron-withdrawing groups, which can enhance the electrophilicity of adjacent atoms. This characteristic is crucial in the design of drugs that target specific enzymes or receptors. For instance, nitro-containing compounds have been explored for their anti-cancer properties due to their ability to induce DNA damage and inhibit cell proliferation.

The trifluoromethoxy and trifluoromethyl groups are also critical components of 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. These fluorinated moieties contribute to the molecule's lipophilicity and metabolic stability, which are essential properties for drug candidates. Fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic profiles of a drug, often leading to improved bioavailability and reduced toxicity. Recent advancements in medicinal chemistry have emphasized the importance of fluorinated compounds in drug discovery, particularly in the development of central nervous system (CNS) drugs and antiviral agents.

In terms of its applications, 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has shown promise in several areas of research. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, this compound has been investigated as a potential inhibitor of kinases, which are key targets in cancer therapy. Kinase inhibitors can block the activity of these enzymes, thereby preventing the uncontrolled growth and division of cancer cells.

Another area where 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has demonstrated potential is in the field of neurodegenerative diseases. The unique combination of functional groups in this molecule may allow it to cross the blood-brain barrier more effectively than other compounds, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that similar compounds can modulate neurotransmitter levels and protect neurons from oxidative stress.

The synthesis of 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves several steps that require careful control over reaction conditions to ensure high yields and purity. One common approach involves starting from a pyridine derivative and sequentially introducing the iodo, nitro, trifluoromethoxy, and trifluoromethyl groups through well-established chemical reactions. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, 2-Iodo-3-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806738-32-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in areas such as cancer therapy, neurodegenerative diseases, and radiopharmaceuticals, highlighting its importance in modern drug discovery efforts.